Cas no 920185-10-0 (2-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one)

• Product name: 2-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one
• CAS No: 920185-10-0
• MF: C₂₅H₂₁N₇O₄
• MW: 483.478744268417
• CID: 5495927

2-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazine-1-carbonyl]chromen-4-one
• 2-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one

• Inchi： 1S/C25H21N7O4/c1-35-17-6-4-5-16(13-17)32-24-22(28-29-32)23(26-15-27-24)30-9-11-31(12-10-30)25(34)21-14-19(33)18-7-2-3-8-20(18)36-21/h2-8,13-15H,9-12H2,1H3
• InChI Key： UFDKVTKNLCNHHD-UHFFFAOYSA-N
• SMILES： C1(C(N2CCN(C3=NC=NC4N(C5=CC=CC(OC)=C5)N=NC=43)CC2)=O)OC2=C(C=CC=C2)C(=O)C=1

Additional information on 2-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one

Compound CAS No 920185-10-0: A Comprehensive Overview

The compound with CAS No 920185-10-0, known as 2-{4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine-1-carbonyl}-4H-chromen-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 2-{4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine-1-carbonyl}-4H-chromen-4-one is characterized by a chromenone core, which is a common scaffold in natural products and bioactive molecules. The chromenone moiety is fused with a piperazine ring, which is further substituted with a triazolopyrimidine group. This combination of structural elements contributes to the compound's ability to interact with various biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with key therapeutic targets. For instance, studies using molecular docking techniques have revealed potential interactions with kinases and other enzymes involved in disease pathways. These findings underscore the compound's potential as a lead molecule for drug development.

The synthesis of CAS No 920185-10-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the chromenone core is typically achieved through cyclization reactions, while the triazolopyrimidine moiety is synthesized via nucleophilic aromatic substitution or other heterocyclic formation methods. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of biological activity, CAS No 920185-10-0 has shown promising results in vitro assays against various cancer cell lines. Preclinical studies suggest that the compound may inhibit key oncogenic pathways, potentially offering a novel approach to cancer therapy. Additionally, its ability to modulate inflammatory responses has led to investigations into its potential use in treating autoimmune diseases.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further advanced our understanding of this compound's pharmacokinetics and toxicity profile. These studies are crucial for determining its suitability as a drug candidate and guiding further preclinical development.

In conclusion, CAS No 920185-10-0 represents a significant advancement in medicinal chemistry, with its unique structure and diverse biological activities positioning it as a promising candidate for future therapeutic applications. Continued research into its properties and mechanisms of action will undoubtedly shed further light on its potential in the field of drug discovery.